Cas no 884494-84-2 (2-Fluoro-4-iodonicotinic acid methyl ester)

2-Fluoro-4-iodonicotinic acid methyl ester is a fluorinated and iodinated nicotinic acid derivative with applications in pharmaceutical and agrochemical research. Its key structural features—a fluorine substituent at the 2-position and an iodine at the 4-position of the pyridine ring—enhance its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The methyl ester group improves solubility and facilitates further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, offering precise regiochemical control for targeted modifications. Its stability and well-defined reactivity profile make it a reliable building block for advanced organic synthesis.
2-Fluoro-4-iodonicotinic acid methyl ester structure
884494-84-2 structure
Product Name:2-Fluoro-4-iodonicotinic acid methyl ester
CAS No:884494-84-2
MF:C7H5FINO2
MW:281.022977590561
MDL:MFCD04972401
CID:706749
PubChem ID:44754791
Update Time:2025-06-08

2-Fluoro-4-iodonicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-fluoro-4-iodonicotinate
    • 2-FLUORO-4-IODONICOTINIC ACID METHYL ESTER
    • 3-Pyridinecarboxylic acid, 2-fluoro-4-iodo-,methyl ester
    • Methyl 2-Fluoro-4-iodopyridin-3-ylcarbanate
    • methyl 2-fluoro-4-iodopyridine-3-carboxylate
    • 2-Fluoro-4-iodo-3-pyridinecarboxylic acid methyl ester
    • 2-Fluoro-4-IodonicotinicAcidMethylEster
    • 2-fluoro-4-iodo-nicotinic acid methyl ester
    • PubChem15247
    • C7H5FINO2
    • SEKGCCUEERLGFN-UHFFFAOYSA-N
    • PC49357
    • FCH1372509
    • AS04858
    • SY022282
    • AX8037099
    • ST2419522
    • AB0027255
    • W9070
    • FT-0
    • Methyl 2-fluoro-4-iodo-3-pyridinecarboxylate (ACI)
    • DB-025161
    • AC-33358
    • DTXSID70660519
    • CS-W022808
    • MFCD04972401
    • methyl 2-fluoro-4-iodopyridine-3-carboxylate, 2-fluoro-4-iodo-3-(methoxycarbonyl)pyridine
    • 2-FLUORO-4-IODONICOTINICACID METHYL ESTER
    • 884494-84-2
    • GS-4007
    • Methyl 2-fluoro-4-iodo-pyridine-3-carboxylate
    • Methyl2-fluoro-4-iodonicotinate
    • AKOS015891880
    • 2-fluoro-4-iodonicotinic acid methyl ester, AldrichCPR
    • SCHEMBL3516266
    • 2-Fluoro-4-iodonicotinic acid methyl ester
    • MDL： MFCD04972401
    • Inchi： 1S/C7H5FINO2/c1-12-7(11)5-4(9)2-3-10-6(5)8/h2-3H,1H3
    • InChI Key： SEKGCCUEERLGFN-UHFFFAOYSA-N
    • SMILES： O=C(C1C(I)=CC=NC=1F)OC

Computed Properties

  • Exact Mass: 280.93500
  • Monoisotopic Mass: 280.93490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.913
  • Boiling Point: 287℃ at 760 mmHg
  • Flash Point: 127℃
  • PSA: 39.19000
  • LogP: 1.61190

2-Fluoro-4-iodonicotinic acid methyl ester Security Information

2-Fluoro-4-iodonicotinic acid methyl ester Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Fluoro-4-iodonicotinic acid methyl ester Pricemore >>

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